Cas no 29644-82-4 (Phenol,4-chloro-2-[(phenylmethylene)amino]-)

• Product Name: Phenol,4-chloro-2-[(phenylmethylene)amino]-
• CAS No: 29644-82-4
• MF: C₁₃H₁₀ClNO
• MW: 231.677602291107
• CID: 256938
• PubChem ID: 270037
• Update Time: 2025-04-19

Phenol,4-chloro-2-[(phenylmethylene)amino]- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-chloro-2-[(phenylmethylene)amino]-
• 2-(benzylideneamino)-4-chlorophenol
• 2-benzylidenamino-4-chloro-phenol
• 2-Benzylidenamino-4-chlor-phenol
• 4-Chlor-2-benzylidenamino-benzoxazol
• 4-chloro-2-{[(e)-phenylmethylidene]amino}phenol
• AC1L6NQF
• AC1Q3QD5
• AR-1G1547
• Benzaldehyd-(5-chlor-2-hydroxy-phenylimin)
• CTK4G3603
• N-benzylidene-2-hydroxy-5-chloroaniline
• N-Benzyliden-o-amino-p-chlorphenol
• NSC112117
• SureCN113553
• SureCN113555
• DTXSID60296841
• 29644-82-4
• SCHEMBL113555
• SCHEMBL113553
• NSC-112117

• Inchi： 1S/C13H10ClNO/c14-11-6-7-13(16)12(8-11)15-9-10-4-2-1-3-5-10/h1-9,16H/b15-9+
• InChI Key： FGJAPOYTPXTLPY-OQLLNIDSSA-N
• SMILES： ClC1C=CC(=C(C=1)/N=C/C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 231.0452
• Monoisotopic Mass: 231.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• PSA: 32.59
• LogP: 3.79620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols